15-Methyltritriacontane

• IUPAC Name: 15-methyltritriacontane
• InChI: InChI=1S/C34H70/c1-4-6-8-10-12-14-16-18-19-20-21-23-25-27-29-31-33-34(3)32-30-28-26-24-22-17-15-13-11-9-7-5-2/h34H,4-33H2,1-3H3
• InChI Key: OKQGOONCABNXHR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCC(C)CCCCCCCCCCCCCC
• Molecular Formula: C34H70
• DSSTOX Substance ID: DTXSID80336253
• Molecular Weight: 478.9 g/mol
• CAS No.: 56987-77-0

Description

15-Methyltritriacontane is a chemical compound with the formula C34H70. It is a type of hydrocarbon.

Synthesis Analysis

The synthesis of this compound has been documented in the literature. For instance, it has been synthesized as a racemate in the study of sex stimulant pheromones of the stable fly, Stomoxys calcitrans L.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI string: InChI=1S/C34H70/c1-4-6-8-10-12-14-16-18-19-20-21-23-25-27-29-31-33-34(3)32-30-28-26-24-22-17-15-13-11-9-7-5-2/h34H,4-33H2,1-3H3. This indicates that the molecule consists of 34 carbon atoms and 70 hydrogen atoms.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 478.92. Its physical and chemical properties include a boiling point of 976.88 K, a critical temperature of 1226.77 K, and a melting point of 457.94 K. It has a very low water solubility (log10WS of -13.81) and a high octanol/water partition coefficient (logPoct/wat of 13.365), indicating that it is highly hydrophobic.

Scientific Research Applications

Synthesis and Characterization

• 15-Methyltritriacontane has been synthesized as a component of sex-stimulant pheromones in insects, such as the stable fly Stomoxys calcitrans L. (Naoshima & Mukaidani, 1987).
• The compound has been utilized in the synthesis of chiral branched hydrocarbons, which are significant in understanding the chemical communication of insects (Sonnet, 1984).

Chemical Ecology

• In chemical ecology, similar compounds like 13-methylhentriacontane have been identified in the feces and larvae of the corn earworm and are associated with host-seeking behavior in parasites (Jones et al., 1971).
• These findings suggest that this compound and related compounds could play a role in ecological interactions between species.

Material Chemistry

• This compound, due to its structural properties, could be significant in the field of material chemistry, such as in the development of high-temperature thermosetting polymers (Harvey et al., 2017).

Nitrogen Cycling Studies

• While not directly related to this compound, studies involving nitrogen isotopes like 15N have contributed significantly to understanding nitrogen cycling in ecosystems (Robinson, 2001). These isotopic studies provide insights into the broader context of ecological chemistry, which could be relevant for understanding the role of various hydrocarbons, including this compound.